Cas no 2171744-19-5 (5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171744-19-5
• MF: C₂₆H₃₀N₂O₅S
• MW: 482.591805934906
• CID: 6169991
• PubChem ID: 165514680
• Update Time: 2025-10-30

5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• EN300-1497040
• 5-(2,3-dimethylthiomorpholin-4-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• 2171744-19-5

• Inchi： 1S/C26H30N2O5S/c1-16-17(2)34-14-13-28(16)25(31)23(11-12-24(29)30)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： YKZSKFPUWRVQON-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CCC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C)C1C

Computed Properties

• Exact Mass: 482.18754324g/mol
• Monoisotopic Mass: 482.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Comprehensive Analysis of 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171744-19-5)

The compound 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171744-19-5) is a highly specialized chemical entity with significant relevance in modern pharmaceutical and biochemical research. Its complex structure, featuring a thiomorpholine core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. This article delves into its properties, applications, and the latest advancements in its utilization, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about this compound revolves around its role in solid-phase peptide synthesis (SPPS). The Fmoc group in 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid serves as a temporary protecting group for amino acids, enabling precise control over peptide chain elongation. This feature aligns with the growing demand for high-purity peptides in therapeutics, such as cancer immunotherapy and antiviral drug development, which are currently trending topics in biomedical research.

Another area of interest is the compound's solubility and stability under various conditions. Researchers often inquire about optimal storage protocols for CAS No. 2171744-19-5 to maintain its efficacy. Studies suggest that the compound exhibits moderate solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile, making it suitable for automated peptide synthesizers. Its stability at room temperature, when stored in anhydrous environments, further enhances its practicality in laboratory settings.

The thiomorpholine moiety in this compound has also garnered attention due to its potential bioisosteric properties. Bioisosteres are functional groups or molecules with similar physical or chemical properties, often used to improve drug pharmacokinetics or reduce toxicity. This characteristic positions 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid as a candidate for designing novel small-molecule inhibitors, particularly in kinase-targeted therapies, a hot topic in precision medicine.

From a synthetic chemistry perspective, the compound's carboxylic acid terminus allows for further derivatization, enabling conjugation with other functional groups or biomolecules. This versatility is critical for developing drug-delivery systems or proteolysis-targeting chimeras (PROTACs), which are revolutionary approaches in targeted protein degradation. Such applications are frequently explored in recent publications and patent filings, reflecting the compound's growing importance in cutting-edge drug discovery.

Environmental and safety considerations are also paramount when handling CAS No. 2171744-19-5. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. These precautions align with the broader industry shift toward green chemistry and sustainable laboratory practices, topics increasingly prioritized by regulatory bodies and research institutions.

In summary, 5-(2,3-dimethylthiomorpholin-4-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171744-19-5) is a multifaceted compound with applications spanning peptide synthesis, drug design, and bioconjugation. Its unique structural features and compatibility with modern synthetic techniques make it indispensable for researchers exploring next-generation therapeutics. As the scientific community continues to investigate its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in biomedical science.